Cas no 749913-83-5 (N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-2-(thiophen-2-yl)acetamide)

• Product Name: N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-2-(thiophen-2-yl)acetamide
• CAS No: 749913-83-5
• MF: C₁₅H₁₄N₂OS₂
• MW: 302.414460659027
• CID: 5809033
• PubChem ID: 5139958
• Update Time: 2025-08-04

N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-2-(thiophen-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-2-thiophen-2-ylacetamide
• 2-Thiopheneacetamide, N-(3-cyano-4,5,6,7-tetrahydrobenzo[b]thien-2-yl)-
• N-(3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)-2-(thiophen-2-yl)acetamide
• N-(3-CYANO-4,5,6,7-TETRAHYDRO-1-BENZOTHIOPHEN-2-YL)-2-(THIOPHEN-2-YL)ACETAMIDE
• F2245-0091
• Z27368988
• 749913-83-5
• AKOS001073678
• N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-2-(thiophen-2-yl)acetamide

• Inchi： 1S/C15H14N2OS2/c16-9-12-11-5-1-2-6-13(11)20-15(12)17-14(18)8-10-4-3-7-19-10/h3-4,7H,1-2,5-6,8H2,(H,17,18)
• InChI Key： ARONGPJZFIOJTG-UHFFFAOYSA-N
• SMILES： C1(CC(NC2SC3CCCCC=3C=2C#N)=O)SC=CC=1

Computed Properties

• Exact Mass: 302.05475542g/mol
• Monoisotopic Mass: 302.05475542g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 109Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• Boiling Point: 569.9±50.0 °C(Predicted)
• pka: 13.04±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-2-(thiophen-2-yl)acetamide

N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-2-(thiophen-2-yl)acetamide (CAS No. 749913-83-5): An Overview of a Promising Compound in Medicinal Chemistry

N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-2-(thiophen-2-yl)acetamide (CAS No. 749913-83-5) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to a class of molecules known as benzothiophenes, which are characterized by a benzene ring fused to a thiophene ring. The presence of the cyano group and the thiophene substituent on the acetamide moiety imparts distinct chemical and biological properties to this molecule.

The structural complexity of N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-2-(thiophen-2-yl)acetamide has made it an attractive target for synthetic chemists and medicinal chemists alike. Recent advancements in synthetic methodologies have enabled the efficient and scalable production of this compound, facilitating its evaluation in various biological assays and preclinical studies.

One of the key areas of research involving N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-2-(thiophen-2-yl)acetamide is its potential as an anticancer agent. Studies have shown that this compound exhibits selective cytotoxicity against several cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the modulation of key signaling pathways involved in cell proliferation and apoptosis. For instance, research has demonstrated that N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-2-(thiophen-2-yl)acetamide can inhibit the activity of certain kinases and transcription factors that are often dysregulated in cancer cells.

In addition to its anticancer properties, N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-2-(thiophen-2-yl)acetamide has also shown promise in the treatment of neurodegenerative diseases. Preclinical studies have indicated that this compound can protect neurons from oxidative stress and prevent the aggregation of toxic protein species associated with conditions such as Alzheimer's disease and Parkinson's disease. The neuroprotective effects are thought to be mediated by its ability to modulate redox homeostasis and mitochondrial function.

The pharmacokinetic profile of N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-2-(thiophen-2-yl)acetamide has been extensively studied to optimize its therapeutic potential. Data from animal models have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a reasonable half-life in plasma, making it suitable for both acute and chronic dosing regimens.

To further enhance its therapeutic efficacy and reduce potential side effects, researchers are exploring various prodrug strategies for N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-2-(thiophen-2-y l)acetamide. Prodrugs are biologically inactive derivatives that are converted into the active drug through metabolic processes in the body. This approach can improve drug delivery to target tissues and reduce systemic toxicity.

Clinical trials are currently underway to evaluate the safety and efficacy of N-(3-cyano -4 ,5 ,6 ,7 -tet rahydro -1 -benz oth iophe n - 2 - yl ) - 2 -( thiophe n - 2 - yl ) acet amide in human subjects. Early results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for more advanced clinical trials to assess its potential as a novel therapeutic agent.

In conclusion, N-(3-cyano -4 ,5 ,6 ,7 -tet rahydro -1 -benz oth iophe n - 2 - yl ) - 2 -( thiophe n - 2 - yl ) acet amide (CAS No. 749913 -8 3 -5 ) represents a promising compound with diverse biological activities and therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its pharmacological properties for clinical use.